Cas no 42604-04-6 (Methoxycycloheptane)

Methoxycycloheptane structure
Product name:Methoxycycloheptane
Methoxycycloheptane Chemical and Physical Properties
Names and Identifiers
-
- methoxycycloheptane
- 42604-04-6
- DTXCID40289938
- Cycloheptyl methyl ether #
- DTXSID00338855
- Methoxycycloheptane
- SCHEMBL566961
- Cycloheptane, methoxy-
-
- Inchi: InChI=1S/C8H16O/c1-9-8-6-4-2-3-5-7-8/h8H,2-7H2,1H3
- InChI Key: QLAQTFNZWZHLFG-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 128.120115130g/mol
- Monoisotopic Mass: 128.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 63
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 9.2Ų
Methoxycycloheptane Related Literature
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1. trans-Cycloheptene. Photochemical generation and thermal trans-cis isomerizationYoshihisa Inoue,Toshihiko Ueoka,Takayuki Kuroda,Tadao Hakushi J. Chem. Soc. Chem. Commun. 1981 1031
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2. Chapter 9. Alicyclic chemistry
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3. Direct photolysis of cycloalkenesYoshihisa Unoue,Setsuo Takamuku,Hiroshi Sakurai J. Chem. Soc. Perkin Trans. 2 1977 1635
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Alexander O. Terent'ev,Maxim M. Platonov,Igor B. Krylov,Vladimir V. Chernyshev,Gennady I. Nikishin Org. Biomol. Chem. 2008 6 4435
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5. Singlet photosensitization of simple alkenes. Part 4. cis-trans Photoisomerization of cycloheptene sensitized by aromatic esters. Some aspects of the chemistry of trans-cyclohepteneYoshihisa Inoue,Toshihiko Ueoka,Takayuki Kuroda,Tadao Hakushi J. Chem. Soc. Perkin Trans. 2 1983 983
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6. A novel oxygen-catalysed trans–cis thermal isomerization of trans-cyclohepteneYoshihisa Inoue,Toshihiko Ueoka,Tadao Hakushi J. Chem. Soc. Perkin Trans. 2 1984 2053
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